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Abstract
Anhydrous cerium(III) chloride (CeCl₃) is a hygroscopic, white crystalline solid that serves as a

pivotal precursor in the synthesis of other cerium compounds and as a Lewis acid catalyst in

organic chemistry. A thorough understanding of its physical properties is essential for its

effective handling, storage, and application in research and development, particularly in fields

requiring stringent anhydrous conditions such as organometallic synthesis. This guide provides

a consolidated overview of the core physical characteristics of anhydrous CeCl₃, details the

experimental protocols for their determination, and presents logical workflows for its

preparation and analysis.

Core Physical and Chemical Properties
Anhydrous cerium(III) chloride is characterized by its distinct thermal, structural, and magnetic

properties. These quantitative parameters are crucial for predicting its behavior in various

chemical environments.

General and Thermal Properties
The general physical and thermal data for anhydrous CeCl₃ are summarized below. It is a high-

melting, high-boiling point salt, reflecting the stability of its ionic lattice.
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Property Value Units

Molecular Formula CeCl₃ -

Molar Mass 246.48 g/mol [1]

Appearance
Fine white powder,

hygroscopic
-[1][2]

Density 3.97 g/cm³ at 25 °C[1][3]

Melting Point 817 - 848 °C[1][2][4][5][6][7][8]

Boiling Point 1727 °C[1][2][4][5][6]

Solubility and Magnetic Properties
Anhydrous CeCl₃ is soluble in several polar organic solvents and water, although dissolution in

water leads to the formation of hydrates.[1] Its paramagnetism is a key characteristic derived

from the electron configuration of the Ce³⁺ ion.

Property Value / Description Units / Conditions

Solubility
Soluble in water, ethanol, and

acetone.[1][4][5][6]
-

Magnetic Susceptibility (χ) +2490.0 x 10⁻⁶ cm³/mol[1][9]

Crystallographic Data
The crystal structure of anhydrous cerium(III) chloride is a key determinant of its physical

properties. It adopts a hexagonal system, consistent with the UCl₃ prototype.
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Parameter Value

Crystal System Hexagonal[1][5]

Space Group P6₃/m (No. 176)[1][5]

Coordination Geometry Tricapped trigonal prismatic (nine-coordinate)[1]

Lattice Constants a = 0.745 nm, c = 0.431 nm

Formula Units (Z) 2

Experimental Protocols
Accurate determination of the physical properties of anhydrous CeCl₃ requires specific and

controlled experimental procedures. Due to its highly hygroscopic nature, all manipulations

should be performed under an inert atmosphere (e.g., in a glovebox).

Preparation of Anhydrous Cerium(III) Chloride
The primary challenge in working with cerium(III) chloride is ensuring its anhydrous state, as

the commercially available heptahydrate (CeCl₃·7H₂O) is not suitable for many applications in

organic synthesis. Simple heating of the hydrate can lead to hydrolysis, forming cerium

oxychloride (CeOCl).[1] The following diagram and protocol describe a reliable method for

dehydration.
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Dehydration of CeCl₃·7H₂O

Start: CeCl₃·7H₂O

Method 1:
Heating with NH₄Cl

High Vacuum,
4-6 eq. NH₄Cl

Method 2:
Heating with SOCl₂

Excess SOCl₂,
Reflux 3h

Side Product:
CeOCl (from hydrolysis)

Simple rapid heating
of hydrate alone

Product:
Anhydrous CeCl₃Slowly heat to 400 °C
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Single-Crystal XRD Workflow

1. Grow High-Quality
Single Crystal of CeCl₃

2. Mount Crystal on
Goniometer Head

3. Irradiate with
Monochromatic X-ray Beam

4. Collect Diffraction Pattern
(Intensities & Angles)

5. Process Data & Solve
Phase Problem

6. Refine Structural Model

Final Structure:
Unit Cell, Atom Positions,

Bond Lengths/Angles

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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